Cas no 497060-27-2 (N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea)

This thiourea derivative features a pyridine moiety linked via amide bonds to benzyloxy and 4-methylbenzoyl functionalities. Its structure suggests potential utility as a ligand or intermediate in organic synthesis. Key advantages may include the combination of versatile pyridine and thiourea groups, which can participate in various reactions like metal chelation or nucleophilic addition/substitution. The benzyloxy group offers potential synthetic versatility and hydroxy functionality, while the 4-methylbenzoyl moiety provides an electron-withdrawing group and carboxylic acid functionality for further derivatization or interactions.

N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea structure

497060-27-2 structure

Product Name:N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea

CAS No:497060-27-2

MF:C₂₁H₁₉N₃O₂S

MW:377

MDL:MFCD01567659

CID:4654181

Update Time:2025-06-16

N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea Chemical and Physical Properties

Names and Identifiers

- (4-METHYLPHENYL)-N-(((3-(PHENYLMETHOXY)(2-PYRIDYL))AMINO)THIOXOMETHYL)FORMAMIDE
- N-[3-(Benzyloxy)-2-pyridinyl]-N'-(4-methylbenzoyl)thiourea
- 3-[3-(benzyloxy)pyridin-2-yl]-1-(4-methylbenzoyl)thiourea
- N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea
- MDL： MFCD01567659
- Inchi： InChI=1S/C21H19N3O2S/c1-15-9-11-17(12-10-15)20(25)24-21(27)23-19-18(8-5-13-22-19)26-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H2,22,23,24,25,27)
- InChI Key： QJSXFWZCRJYLGC-UHFFFAOYSA-N
- SMILES： Cc1ccc(cc1)C(=O)NC(=S)Nc2c(cccn2)OCc3ccccc3

Experimental Properties

Density: 1.3±0.1 g/cm3

N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N170570-0.5mg	N-[3-(Benzyloxy)-2-pyridinyl]-N'-(4-methylbenzoyl)thiourea	497060-27-2		0.5mg	$ 50.00	2022-06-03
TRC	N170570-1mg	N-[3-(Benzyloxy)-2-pyridinyl]-N'-(4-methylbenzoyl)thiourea	497060-27-2		1mg	$ 80.00	2022-06-03
TRC	N170570-2.5mg	N-[3-(Benzyloxy)-2-pyridinyl]-N'-(4-methylbenzoyl)thiourea	497060-27-2		2.5mg	$ 155.00	2022-06-03
abcr	AB163111-1 g	(4-Methylphenyl)-N-(((3-(phenylmethoxy)(2-pyridyl))amino)thioxomethyl)formamide	497060-27-2		1 g	€211.30	2023-07-20
abcr	AB163111-5 g	(4-Methylphenyl)-N-(((3-(phenylmethoxy)(2-pyridyl))amino)thioxomethyl)formamide	497060-27-2		5 g	€377.50	2023-07-20
abcr	AB163111-10 g	(4-Methylphenyl)-N-(((3-(phenylmethoxy)(2-pyridyl))amino)thioxomethyl)formamide	497060-27-2		10 g	€482.50	2023-07-20
Matrix Scientific	169041-1mg	N-[3-(Benzyloxy)-2-pyridinyl]-N'-(4-methylbenzoyl)thiourea	497060-27-2		1mg	$90.00	2023-09-07
Matrix Scientific	169041-5mg	N-[3-(Benzyloxy)-2-pyridinyl]-N'-(4-methylbenzoyl)thiourea	497060-27-2		5mg	$105.00	2023-09-07
Matrix Scientific	169041-10mg	N-[3-(Benzyloxy)-2-pyridinyl]-N'-(4-methylbenzoyl)thiourea	497060-27-2		10mg	$146.00	2023-09-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00940094-1g	3-[3-(Benzyloxy)pyridin-2-yl]-1-(4-methylbenzoyl)thiourea	497060-27-2	90%	1g	￥2394.0	2024-04-18

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Additional information on N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea

Comprehensive Overview of N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea (CAS No. 497060-27-2)

N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea (CAS No. 497060-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This thiourea derivative features a benzyloxy-pyridinyl moiety coupled with a 4-methylbenzoyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a kinase inhibitor precursor, a topic frequently searched in academic and industrial circles.

The compound's molecular structure, characterized by its aromatic rings and thiourea linkage, offers versatility in drug design. Recent studies highlight its relevance in targeting protein-protein interactions (PPIs), a hot topic in drug discovery forums. Its CAS No. 497060-27-2 is often queried in databases like PubChem and Reaxys, reflecting its growing importance in medicinal chemistry. Users searching for "pyridinyl thiourea derivatives" or "benzoyl thiourea applications" will find this compound particularly relevant.

From a synthetic perspective, N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea is synthesized via condensation reactions between 2-amino-3-benzyloxypyridine and 4-methylbenzoyl isothiocyanate. This process is optimized for high yield and purity, addressing common search queries like "efficient thiourea synthesis." Its crystalline form and solubility profile are also frequently discussed in formulation studies.

In the context of green chemistry, researchers are exploring eco-friendly protocols for producing this compound, aligning with trends in sustainable synthesis. Questions such as "how to reduce waste in thiourea production" are increasingly popular, and this compound serves as a case study for catalyst-free reactions. Its low toxicity profile further enhances its appeal for scale-up processes.

Analytical characterization of CAS No. 497060-27-2 typically involves HPLC, NMR, and mass spectrometry, techniques often searched by quality control professionals. The compound's stability under various pH conditions is another area of interest, particularly for those investigating "storage conditions for thiourea derivatives."

In summary, N-3-(Benzyloxy)-2-pyridinyl-N'-(4-methylbenzoyl)thiourea represents a nexus of structural innovation and practical utility in modern chemistry. Its CAS No. 497060-27-2 is a gateway to deeper exploration of heterocyclic thioureas, answering frequent queries about "bioactive scaffold design" and "kinase inhibitor optimization." As research progresses, this compound is poised to remain a focal point in targeted therapy development.